Cas no 5465-96-3 (2-Nitroamino-2-imidazoline)

• Product Name: 2-Nitroamino-2-imidazoline
• CAS No: 5465-96-3
• MF: C₃H₆N₄O₂
• MW: 130.10533952713
• MDL: MFCD00047040
• CID: 45924
• PubChem ID: 87561544
• Update Time: 2024-11-02

2-Nitroamino-2-imidazoline Chemical and Physical Properties

Names and Identifiers

• N-Nitroiminoimidazolidine
• NNI
• 2-(Nitroimino)imidazolidine
• 4,5-Dihydro-N-nitro-1H-imidazol-2-amine
• 2-Nitroiminoimidazolidine
• 2-Nitroaminoimidazoline
• 2-Nitroamino-2-imidazoline
• 2-Nitroamino-2-imida
• N-Nitroimidazolidin-2-imine
• (2E)-N-nitroiMidazolidin-2-iMine
• 2-(N-nitroimino)imidazolidine
• 2-NITRO-1-IMINOIMIDAZOLIDINE
• 2-nitroimino-1,3-diazacyclopentane
• 4,5-dihydro-n-nitro-1h-imidazol-2-amin
• 4,5-DIHYDRO-N-NITRO-1H-IMIDAZOL-2-AMINES
• imidazolidin-2-ylidene-nitramine
• imidazolidin-2-ylidenenitroamine
• N-nitroimino imidazole(NNII)
• N-NITROIMINO IMIDAZOLIDINE
• 2-NITROAMINOIMIDAZOLINE[FOR IMIDACLOPRID]
• 2-(NITROIMINO)IMIDAZOLIDINE/N-NITROIMINOIMIDAZOLIDINE

• MDL： MFCD00047040
• Inchi： 1S/C3H6N4O2/c8-7(9)6-3-4-1-2-5-3/h1-2H2,(H2,4,5,6)
• InChI Key： DJZWNSRUEJSEEB-UHFFFAOYSA-N
• SMILES： C1(N[N+]([O-])=O)NCCN=1

Computed Properties

• Exact Mass: 130.04900
• Monoisotopic Mass: 130.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.2±0.1 g/cm3
• Melting Point: 222°C(lit.)
• Boiling Point: 221.5±0.0 °C at 760 mmHg
• Flash Point: 90.4±21.8 °C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• PSA: 82.24000
• LogP: -0.09230
• pka: 8.55±0.20(Predicted)

2-Nitroamino-2-imidazoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature